12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione

• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione
• InChI: InChI=1S/C21H16N4O2/c1-23-18-14(20(26)24(2)21(23)27)12-25-16-11-7-6-10-15(16)22-17(19(18)25)13-8-4-3-5-9-13/h3-12H,1-2H3
• InChI Key: WHUMAZOVWRMIPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C3C(=NC4=CC=CC=C4N3C=C2C(=O)N(C1=O)C)C5=CC=CC=C5

Description

12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[87002,7011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

The synthesis of 12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione involves multiple steps, typically starting with the preparation of the core tetracyclic structure. Common synthetic routes include cyclization reactions under specific conditions, often involving catalysts and reagents such as acids or bases. Industrial production methods may involve scaling up these reactions using optimized conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst like palladium on carbon, resulting in reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by others, using reagents such as halogens or nucleophiles.

Scientific Research Applications

12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a model compound in studying reaction mechanisms.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets, such as enzymes or receptors. The pathways involved may include binding to active sites, altering enzyme activity, or modulating receptor functions. These interactions can lead to various biological effects, making the compound valuable in research and potential therapeutic applications.

Comparison with Similar Compounds

Compared to other similar compounds, 12,14-dimethyl-9-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,8,10,16-hexaene-13,15-dione stands out due to its unique tetracyclic structure and the presence of multiple functional groups. Similar compounds include:

1,3-diazole derivatives: Known for their biological activities.

Benzene derivatives: Common in various chemical reactions and applications.

Phenyl-substituted compounds: Widely studied for their chemical and biological properties.

This compound’s distinct structure and reactivity make it a valuable subject of study in various scientific disciplines.